3038-47-9(2-(Trifluoromethyl)-benzeneacetonitrile),T2366

2-(Trifluoromethyl)-benzeneacetonitrile Properties

Names and Identifiers

- 2-(2-(Trifluoromethyl)phenyl)acetonitrile
- 2-(Trifluoromethyl)Phenylacetonitrile
- 2-(Trifluoromethyl)-benzeneacetonitrile
- 2-(Trifluoromethyl)benzyl cyanide
- 2-[2-(trifluoromethyl)phenyl]acetonitrile
- nc1r bxfff
- o-trifluoromethylbenzyl cyanide
- o-Trifluoromethylphenylacetonitrile
- 2-(Trifluoromethyl)phenylacetonitrile, 98%
- MFCD00001903
- Acetonitrile, (alpha,alpha,alpha-trifluoro-o-tolyl)-
- 2-Trifluoromethylbenzyl cyanide
- SCHEMBL195521
- o-(Trifluoromethyl)benzyl cyanide
- Benzeneacetonitrile, 2-(trifluoromethyl)-
- DTXSID50184460
- AC-25727
- (alpha,alpha,alpha-Trifluoro-o-tolyl)acetonitrile
- J-017941
- CS-0063127
- PS-8506
- AKOS005207089
- JJT2S6XK2E
- (2-Trifluoromethylphenyl)acetonitrile
- CK2050
- AM10737
- 1-[2-(Trifluoromethyl)phenyl]acetonitrile
- (2-Trifluoromethyl-phenyl)-acetonitrile
- T2366
- 2-(Trifluoromethyl)phenyl acetonitrile
- [2-(trifluoromethyl)phenyl]acetonitrile
- 2-(Trifluoromethyl)benzeneacetonitrile
- NS00047796
- 3038-47-9
- FT-0608973
- EN300-69819
- SY023515
- EINECS 221-239-9
- 2-(2-Trifluoromethylphenyl)ethanenitrile
- 2-(2-(trifluoromethyl)phenyl)ethanenitrile
- DB-000125
- 2-Trifluoromethylphenylacetonitrile
- +Expand
- MDL： MFCD00001903
- InChIKey： QXDCZSJGEUSERL-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6F3N/c10-9(11,12)8-4-2-1-3-7(8)5-6-13/h1-4H,5H2
- SMILES： FC(F)(F)C1C=CC=CC=1CC#N
- BRN： 910055

Computed Properties

Exact Mass: 185.045234g/mol
Surface Charge: 0
XLogP3: 2.5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 185.045234g/mol
Monoisotopic Mass: 185.045234g/mol
Topological Polar Surface Area: 23.8Å²
Heavy Atom Count: 13
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.77148
PSA: 23.79000
Refractive Index: 1.4630
Boiling Point: 92°C/11mmHg(lit.)
Melting Point: 32-35 °C (lit.)
Flash Point: Fahrenheit: 192.2 ° f
Celsius: 89 ° c
Color/Form: Not available
Solubility: Not available
Density: 1.2863 (estimate)

2-(Trifluoromethyl)-benzeneacetonitrile Security Information

Symbol: GHS06
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26; S27; S28; S36/37/39
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：3439
Hazard Statement： H301-H315-H319
Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： 20/21/22-36/37/38
Signal Word：Warning
HazardClass：6.1

2-(Trifluoromethyl)-benzeneacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(Trifluoromethyl)-benzeneacetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0030E6-5g	Benzeneacetonitrile, 2-(trifluoromethyl)-	3038-47-9	99+%	5g	$12.00	2024-05-06
A2B Chem LLC	AB39678-1g	2-(2-(Trifluoromethyl)phenyl)acetonitrile	3038-47-9	98%	1g	$10.00	2024-04-20
Aaron	AR0030MI-1g	Benzeneacetonitrile, 2-(trifluoromethyl)-	3038-47-9	97%	1g	$5.00
abcr	AB104338-5 g	2-(Trifluoromethyl)phenylacetonitrile, 98%; .	3038-47-9	98%	5g	€67.50	2023-02-05
Ambeed	A1475835-5g	2-(Trifluoromethyl)phenylacetonitrile	3038-47-9	99+%	5g	$15.0
Apollo Scientific	PC7709-1g	2-(Trifluoromethyl)phenylacetonitrile	3038-47-9	97%	1g	£10.00	2023-09-02
Chemenu	CM221063-25g	2-(2-(Trifluoromethyl)phenyl)acetonitrile	3038-47-9	95+%	25g	$83
Crysdot LLC	CD12085667-25g	2-(2-(Trifluoromethyl)phenyl)acetonitrile	3038-47-9	98%	25g	$57	2024-07-24
Enamine	EN300-69819-0.05g	2-[2-(trifluoromethyl)phenyl]acetonitrile	3038-47-9		0.05g	$19.0
eNovation Chemicals LLC	D912211-100g	2-(Trifluoromethyl)phenylacetonitrile	3038-47-9	>97%	100g	$230	2022-09-06

2-(Trifluoromethyl)-benzeneacetonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3038-47-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:3038-47-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3038-47-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. A structural study of alkaline earth metal complexes with hybrid disila-crown ethers†

Fabian Dankert,Kirsten Reuter,Carsten Donsbach,Carsten von Hänisch Dalton Trans., 2017,46, 8727-8735
3. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

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Cas no 3038-47-9 (2-(Trifluoromethyl)-benzeneacetonitrile)

2-(Trifluoromethyl)-benzeneacetonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(Trifluoromethyl)-benzeneacetonitrile Security Information

2-(Trifluoromethyl)-benzeneacetonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(Trifluoromethyl)-benzeneacetonitrile Price

2-(Trifluoromethyl)-benzeneacetonitrile Suppliers

2-(Trifluoromethyl)-benzeneacetonitrile Related Literature

Related Categories

3038-47-9 (2-(Trifluoromethyl)-benzeneacetonitrile) Related Products